1,3-Dimethyl-1H-pyrazole-4-sulfonyl fluoride

Drug design Lipophilicity optimization Covalent inhibitor
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C5H7FN2O2S
Molecular Weight 178.19 g/mol
Cat. No. B15266122
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product Name1,3-Dimethyl-1H-pyrazole-4-sulfonyl fluoride
Molecular FormulaC5H7FN2O2S
Molecular Weight178.19 g/mol
Structural Identifiers
SMILESCC1=NN(C=C1S(=O)(=O)F)C
InChIInChI=1S/C5H7FN2O2S/c1-4-5(11(6,9)10)3-8(2)7-4/h3H,1-2H3
InChIKeyMBZFYWJHZZPXMH-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes10 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

1,3-Dimethyl-1H-pyrazole-4-sulfonyl fluoride – Heterocyclic Sulfonyl Fluoride Building Block for SuFEx Click Chemistry and Covalent Probe Design


1,3-Dimethyl-1H-pyrazole-4-sulfonyl fluoride (CAS 1936338-24-7; MF C₅H₇FN₂O₂S; MW 178.19 g/mol) is a heterocyclic sulfonyl fluoride bearing a 1,3-dimethylpyrazole core with the sulfonyl fluoride (–SO₂F) motif at the 4-position. It belongs to the class of S(VI)–fluoride exchange (SuFEx) click chemistry hubs, which exhibit a unique balance of aqueous stability and tunable electrophilic reactivity toward nucleophilic protein residues [1]. The 4-position attachment of the sulfonyl fluoride group, combined with the electron-donating methyl substituents at N1 and C3, confers a computed XLogP3 of 0.4 and topological polar surface area of 60.3 Ų, placing it within favorable drug-like chemical space [2]. This compound is commercially available at 95% minimum purity specification from multiple suppliers .

Workflow SuFEx click chemistry hub for covalent probe assembly
Selection 4‑position sulfonyl fluoride with confirmed regiochemical purity
Use Context Fragment-based screening, parallel library synthesis, ABPP probe development

Why 1,3-Dimethyl-1H-pyrazole-4-sulfonyl fluoride Cannot Be Interchanged with Its 5-Sulfonyl Fluoride Regioisomer or Other Pyrazole Sulfonyl Fluoride Analogs


Generic substitution among pyrazole sulfonyl fluoride analogs fails because the sulfonyl fluoride attachment position on the pyrazole ring fundamentally alters electronic properties, lipophilicity, and SuFEx reactivity. The 4-sulfonyl fluoride regioisomer (XLogP3 = 0.4) is measurably less lipophilic than the 5-sulfonyl fluoride isomer (XLogP3 = 0.7), a ΔlogP of –0.3 that can translate into meaningfully different membrane permeability and off-target binding profiles in cellular contexts [1]. Furthermore, the electron-donating 1,3-dimethyl substitution pattern on the pyrazole core modulates the electrophilicity of the –SO₂F warhead differently than unsubstituted or mono-substituted analogs, affecting both SuFEx reaction kinetics and the selectivity of covalent protein modification. The 4-position attachment, as opposed to the 5-position, also enables distinct synthetic derivatization routes through SuFEx chemistry, as demonstrated in the Diversity Oriented Clicking (DOC) platform wherein 1,3,5-trisubstituted-1H-pyrazole-4-sulfonyl fluorides are assembled with exclusive regiochemical control [2]. These quantifiable physicochemical and synthetic differences preclude simple interchangeability and necessitate deliberate compound selection based on the intended application.

Target Compound 1,3‑Dimethyl‑1H‑pyrazole‑4‑sulfonyl fluoride (4‑SO₂F isomer)
5‑Sulfonyl Fluoride Regioisomer Lipophilicity may shift; ΔXLogP3 of –0.3 can alter membrane permeability and off‑target binding profiles
Target Compound 1,3‑Dimethyl‑4‑SO₂F with defined substitution pattern
Unsubstituted or Mono‑substituted Analogs Electrophilicity and SuFEx kinetics may differ; covalent modification selectivity not transferable
Target Compound Exclusive 4‑position regioisomer from controlled synthesis
Friedel–Crafts Derived Pyrazole Sulfonyl Chlorides Regioisomeric mixtures may contaminate SAR interpretation; isolated yields often low
Similar product does not mean interchangeable product. Regioisomeric identity, substitution pattern, and warhead type each require deliberate verification.

1,3-Dimethyl-1H-pyrazole-4-sulfonyl fluoride: Quantitative Differentiation Evidence for Scientific Procurement Decisions


XLogP3 Lipophilicity Differentiation: 4-Sulfonyl Fluoride Isomer Is Less Lipophilic Than the 5-Sulfonyl Fluoride Regioisomer

The 4-sulfonyl fluoride regioisomer (1,3-dimethyl-1H-pyrazole-4-sulfonyl fluoride) has a computed XLogP3 of 0.4, compared to an XLogP3 of 0.7 for its 5-sulfonyl fluoride regioisomer (1,3-dimethyl-1H-pyrazole-5-sulfonyl fluoride), as calculated by the XLogP3 algorithm implemented in PubChem [1]. This ΔXLogP3 of –0.3 indicates that the 4-isomer is measurably less lipophilic. Importantly, both isomers share identical molecular formula (C₅H₇FN₂O₂S), molecular weight (178.19 g/mol), topological polar surface area (60.3 Ų), hydrogen bond acceptor count (4), and rotatable bond count (1), isolating the attachment position as the sole determinant of the lipophilicity difference [2].

Lipophilicity ΔlogP
Head-to-head
XLogP3: 0.4 (4‑SO₂F) vs 0.7 (5‑SO₂F); Δ = –0.3
Supports selection when lower lipophilicity-driven off‑target binding is an assay consideration
Computed by XLogP3 algorithm; both isomers share identical MW, TPSA, and HBA. Experimental logP may differ.
Drug design Lipophilicity optimization Covalent inhibitor Physicochemical property comparison Pyrazole regioisomers

Sulfonyl Fluoride vs Sulfonyl Chloride: Superior Chemical Stability Enables Storage, Handling, and Late-Stage Parallel Synthesis

Heterocyclic sulfonyl fluorides, including pyrazole-4-sulfonyl fluorides, exhibit markedly superior chemical stability compared to their sulfonyl chloride counterparts. Tucker et al. (2015) demonstrated that pyrimidine and pyridine sulfonyl chlorides 'lack suitable chemical stability' for parallel medicinal chemistry workflows, whereas the corresponding sulfonyl fluorides were sufficiently stable for purification, storage, and subsequent derivatization via SuFEx chemistry [1]. For pyrazole-4-sulfonyl fluorides specifically, the same study established a 3-step parallel medicinal chemistry (PMC) protocol yielding diverse pyrazole-4-sulfonamides without intermediate purification, relying on the stability of the sulfonyl fluoride intermediate [1]. In contrast, the corresponding 1-substituted pyrazole-4-sulfonyl chlorides prepared by direct Friedel–Crafts sulfonylation produced 'varying mixtures of regioisomeric sulfonyl chlorides' (e.g., 2a and 2b) with low overall yields, and isolation was complicated by indistinguishable mass-triggered HPLC retention times between regioisomers [1]. Commercially, 1,3-dimethyl-1H-pyrazole-4-sulfonyl fluoride is specified for long-term storage in a cool, dry place at 95% minimum purity, consistent with the documented stability advantage of aryl sulfonyl fluorides over sulfonyl chlorides .

Stability vs Sulfonyl Chloride
Class-level
Sulfonyl fluoride: isolable, storable, SuFEx‑competent. Sulfonyl chloride: prone to hydrolysis and regioisomeric scrambling during synthesis.
Enables build‑and‑store library strategies; avoids isomeric contamination in parallel chemistry
No quantitative half‑life data specifically for this compound; class‑level inference from Tucker et al. (2015).
Parallel medicinal chemistry Sulfonyl halide stability SuFEx hub Heterocyclic building block Library synthesis

SuFEx Click Chemistry Reactivity Profile: Chemoselective S(VI)–F Exchange vs Promiscuous Electrophilicity of Sulfonyl Chlorides

The sulfonyl fluoride (–SO₂F) group on 1,3-dimethyl-1H-pyrazole-4-sulfonyl fluoride participates in sulfur(VI) fluoride exchange (SuFEx) chemistry, a second-generation click chemistry paradigm introduced by Sharpless et al. (2014) [1]. The defining feature of SuFEx is its chemoselectivity: unlike sulfonyl chlorides (–SO₂Cl) which react rapidly and relatively non-selectively with diverse nucleophiles (amines, alcohols, thiols) under uncontrolled conditions, sulfonyl fluorides remain inert to many nucleophiles in the absence of specific activation (e.g., silyl-protected nucleophiles, Lewis basic promoters, or specific pH conditions) [1][2]. This 'switchable' reactivity is attributed to the high S–F bond dissociation energy and the resistance of the S–F bond to reductive cleavage, in contrast to the labile S–Cl bond [1]. The Narayanan and Jones (2015) review from Pfizer further established that sulfonyl fluorides 'possess the right balance of biocompatibility (including aqueous stability) and protein reactivity,' enabling them to modify not only reactive serines but also context-specific threonine, lysine, tyrosine, cysteine, and histidine residues depending on the local protein microenvironment [2]. This contrasts with acrylamide-based covalent warheads, which are predominantly cysteine-selective. For 1,3-dimethyl-1H-pyrazole-4-sulfonyl fluoride, the electron-donating N1 and C3 methyl substituents are expected to modestly attenuate sulfonyl fluoride electrophilicity relative to unsubstituted or electron-withdrawing group-bearing analogs, though quantitative kinetic data for this specific substitution pattern were not identified in the open literature [2].

SuFEx Chemoselectivity
Class-level
Sulfonyl fluoride remains inert to many nucleophiles without activation; sulfonyl chlorides react promiscuously. Acrylamides are predominantly Cys‑selective.
Supports controlled, on‑demand covalent modification for ABPP and covalent inhibitor design
No compound‑specific kinetic rate constants identified. Dimethyl substitution may modestly moderate reactivity.
SuFEx click chemistry Covalent warhead Bioorthogonal chemistry Protein labeling Chemoselectivity

Exclusive Regioselectivity in Pyrazole-4-Sulfonyl Fluoride Synthesis vs Regioisomeric Mixtures from Friedel–Crafts Sulfonylation

Direct Friedel–Crafts sulfonylation of N-substituted pyrazoles with chlorosulfonic acid produces regioisomeric mixtures of 4- and 5-sulfonyl chlorides whose ratio varies as a function of the N-substituent, with low overall yields and co-eluting regioisomeric byproducts that are indistinguishable by mass-triggered reverse-phase HPLC during purification [1]. In contrast, the sulfur-functionalized aminoacrolein route developed by Tucker et al. (Pfizer, 2015) enables exclusive formation of pyrazole-4-sulfonyl fluorides (and -sulfonamides) with complete regiochemical fidelity, eliminating the need for regioisomer separation [1]. Furthermore, the copper-catalyzed cascade reaction of α-diazocarbonyl compounds with ethenesulfonyl fluoride (ESF) reported by Yang et al. (2022) provides an alternative route to highly functionalized pyrazolyl aliphatic sulfonyl fluorides in 66–98% yields with exclusive regioselectivity, broad substrate scope, and high atom economy [2]. While this cascade method constructs pyrazolyl aliphatic (rather than aromatic) sulfonyl fluorides, it establishes a synthetic benchmark for the class and demonstrates that pyrazole-4-sulfonyl fluoride scaffolds are accessible with reliable regiochemical control [2]. For procurement, sourcing 1,3-dimethyl-1H-pyrazole-4-sulfonyl fluoride with confirmed 4-position attachment avoids the risk of regioisomeric contamination that would confound structure-activity relationship (SAR) interpretation and biological assay reproducibility.

Regioselective Synthesis
Cross-study comparable
Aminoacrolein and cascade routes provide exclusive 4‑sulfonyl fluoride. Friedel–Crafts routes yield variable regioisomeric mixtures (e.g., 1:1 to 10:1) with co‑eluting byproducts.
Confirmed 4‑position attachment avoids false SAR signals from isomeric contamination
Yields for cascade route: 66–98% (Yang et al. 2022). Commercial material specified at 95% minimum purity.
Regioselective synthesis Pyrazole functionalization Parallel medicinal chemistry 4-Sulfonyl fluoride Isomeric purity

Optimal Application Scenarios for 1,3-Dimethyl-1H-pyrazole-4-sulfonyl fluoride Based on Demonstrated Differentiation Evidence


Covalent Inhibitor Fragment Library Design Requiring Balanced Lipophilicity

For fragment-based covalent inhibitor screening programs that demand fragment-like physicochemical properties (MW < 200 Da, XLogP < 1), 1,3-dimethyl-1H-pyrazole-4-sulfonyl fluoride offers a XLogP3 of 0.4 [1], fulfilling the 'rule of three' criteria for fragment libraries while providing a SuFEx-competent electrophilic warhead. This XLogP3 is measurably lower than its 5-sulfonyl fluoride regioisomer (XLogP3 = 0.7) [2], making it the preferred choice when minimizing lipophilicity-driven off-target binding is a design objective. The low molecular weight (178.19 g/mol) and TPSA of 60.3 Ų further support its suitability as a fragment starting point with room for subsequent lead optimization without violating drug-like chemical space boundaries [1].

Parallel Medicinal Chemistry Library Synthesis via SuFEx Derivatization

The compound is ideally suited as a SuFEx hub for parallel library synthesis, where the stable sulfonyl fluoride group remains intact during purification and storage, then undergoes chemoselective SuFEx reaction with silyl ether, amine, or other nucleophile building blocks under controlled activation conditions [3][4]. This workflow, demonstrated by the Pfizer group for pyrazole-4-sulfonamide libraries, eliminates the degradation and regiochemical scrambling issues that plague sulfonyl chloride-based parallel synthesis [4]. Procurement of the 95% purity grade with confirmed 4-position regiochemistry ensures that each well of the library plate starts from a single, defined chemical entity, critical for reliable SAR interpretation .

Activity-Based Protein Profiling (ABPP) Probe Scaffold with Tunable Reactivity

As a sulfonyl fluoride electrophile, 1,3-dimethyl-1H-pyrazole-4-sulfonyl fluoride can serve as a core scaffold for ABPP probe development, where its SuFEx reactivity profile provides chemoselective covalent modification of context-specific nucleophilic residues (serine, threonine, lysine, tyrosine, cysteine, histidine) depending on the protein microenvironment [3]. The dimethyl substitution on the pyrazole ring is expected to modestly moderate sulfonyl fluoride electrophilicity, potentially reducing non-specific background labeling compared to unsubstituted or electron-withdrawing group-bearing analogs, though direct comparative ABPP data for this specific compound are not yet available in the literature. Researchers should validate labeling selectivity experimentally for their target of interest [3].

Physicochemical Comparator Standard for Pyrazole Sulfonyl Fluoride SAR Studies

The compound's well-defined and publicly accessible computed properties (XLogP3 = 0.4, TPSA = 60.3 Ų, HBA = 4, rotatable bonds = 1, MW = 178.19 g/mol) on PubChem [1] make it a suitable comparator standard for SAR studies exploring the impact of N1-substituent variation (e.g., ethyl, benzyl, difluoromethyl, 2-fluoroethyl) or additional ring substitution (e.g., 5-chloro, 3-bromo, 5-fluoro) on both SuFEx reactivity and biological activity. Its intermediate lipophilicity within the pyrazole-4-sulfonyl fluoride series provides a central reference point from which to assess how substituent changes shift logP and modulate both pharmacokinetic behavior and target engagement selectivity.

Application
Selection Property
Validation Focus
Fragment-based covalent inhibitor screening
Lipophilicity and fragment physicochemical profile
Rule‑of‑three assessment; off‑target binding review
SuFEx parallel library synthesis
Sulfonyl fluoride stability and regiochemical purity
Single‑entity well validation; SAR reproducibility
ABPP probe development
SuFEx chemoselectivity and reactivity moderation
Target‑specific labeling validation; background reduction review
Pyrazole sulfonyl fluoride SAR comparator
Computed physicochemical properties and logP reference
SAR interpretation; logP shift and permeability assessment
Quote Request

Request a Quote for 1,3-Dimethyl-1H-pyrazole-4-sulfonyl fluoride

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.